Cas no 2402830-41-3 (9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene)

• Product Name: 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene
• CAS No: 2402830-41-3
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5866335
• PubChem ID: 145899138
• Update Time: 2025-07-09

9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

• EN300-7466301
• 2402830-41-3
• 9-azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene
• 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene

• Inchi： 1S/C12H15N/c1-2-4-12-9-5-6-11(7-9)13-8-10(12)3-1/h1-4,9,11,13H,5-8H2
• InChI Key： LZVUNDQNIHXRAA-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC=2C2CCC1C2

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene

Research Briefing on 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene (CAS: 2402830-41-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene (CAS: 2402830-41-3) as a promising scaffold for drug discovery. This compound, characterized by its unique tricyclic structure, has garnered attention due to its potential applications in targeting various biological pathways. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene has been optimized in recent studies, with researchers employing advanced catalytic methods to achieve high yields and enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed cyclization approach, which significantly reduced the number of synthetic steps while maintaining the integrity of the tricyclic core. This methodological breakthrough is expected to facilitate large-scale production and further exploration of derivatives.

In terms of biological activity, preliminary in vitro studies have revealed that 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene exhibits moderate inhibitory effects on several kinase targets implicated in cancer and inflammatory diseases. Specifically, a 2022 study in ACS Chemical Biology reported its interaction with the JAK-STAT signaling pathway, suggesting potential applications in autoimmune disorders. However, further optimization of the scaffold is required to enhance selectivity and reduce off-target effects.

Recent computational studies have also explored the binding modes of this compound with various protein targets. Molecular docking simulations, as detailed in a 2023 Bioorganic & Medicinal Chemistry Letters article, identified key hydrophobic interactions and hydrogen bonds that contribute to its affinity for specific enzymatic pockets. These insights are guiding the design of next-generation analogs with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in translating 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene into clinical applications. Issues such as metabolic stability and oral bioavailability need to be addressed through structural modifications. Ongoing research is focusing on the introduction of heteroatoms and side-chain variations to optimize these parameters while retaining the core pharmacophore.

In conclusion, 9-Azatricyclo[8.2.1.0,2,7]trideca-2,4,6-triene represents a versatile scaffold with significant potential in drug discovery. Continued interdisciplinary efforts in synthetic chemistry, computational modeling, and biological evaluation will be crucial to unlocking its full therapeutic value. Future studies should prioritize in vivo validation and toxicological profiling to advance this compound toward preclinical development.